Cas no 143225-26-7 (Butanedioic acid,methyl-, 4-(phenylmethyl) ester, (2S)- (9CI))

• Product Name: Butanedioic acid,methyl-, 4-(phenylmethyl) ester, (2S)- (9CI)
• CAS No: 143225-26-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 108239
• PubChem ID: 22874424
• Update Time: 2025-04-18

Butanedioic acid,methyl-, 4-(phenylmethyl) ester, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,methyl-, 4-(phenylmethyl) ester, (2S)- (9CI)
• Butanedioic acid, methyl-, 4-(phenylmethyl) ester, (2S)- (9CI)
• Butanedioic acid,methyl-,4-(phenylmethyl)ester,(2S)-(9ci)
• 143225-26-7
• (2S)-2-methyl-4-oxo-4-phenylmethoxybutanoic acid
• SCHEMBL4896293
• (S)-4-(Benzyloxy)-2-methyl-4-oxobutanoic acid

• Inchi： 1S/C12H14O4/c1-9(12(14)15)7-11(13)16-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： VCTNZSZUTRPODK-VIFPVBQESA-N
• SMILES： O(CC1C=CC=CC=1)C(C[C@@H](C(=O)O)C)=O

Computed Properties

• Exact Mass: 221.08139
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 66.43